9-(4-bromophenyl)-3-ethyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-bromophenyl)-3-ethyl-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20BrN5O2/c1-4-22-16(25)14-15(21(3)18(22)26)20-17-23(9-11(2)10-24(14)17)13-7-5-12(19)6-8-13/h5-8,11H,4,9-10H2,1-3H3
• InChI Key: FYBNUROCBVKXLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=C(C=C4)Br)C)N(C1=O)C
• Molecular Formula: C18H20BrN5O2
• Molecular Weight: 418.3 g/mol
• CAS No.: 887883-67-2

Description

9-(4-bromophenyl)-3-ethyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H20BrN5O2 and its molecular weight is 418.295. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives have been the subject of research aimed at synthesizing new chemical entities. Studies have described the synthesis of [f]-fused purine-2,6-diones, including thiadiazepino- and tetrahydropyrazino-fused ring systems. These syntheses often involve multi-step chemical reactions, starting from basic purine structures and introducing various functional groups to obtain the target compounds with potential biological activity (Hesek & Rybár, 1994).

Potential Therapeutic Applications

Research has extensively explored the potential therapeutic applications of such compounds, particularly in the context of neurodegenerative diseases. For instance, derivatives of the mentioned compound have been evaluated for their interactions with adenosine receptors and monoamine oxidases (MAOs), targets relevant to the treatment of Parkinson's and Alzheimer's diseases. Compounds showing potent MAO-B inhibitory activity and dual antagonism at A1/A2A adenosine receptors have been identified, suggesting their potential utility in treating neurodegenerative conditions (Koch et al., 2013).